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Compound of Interest

Compound Name: (2-Chloro-4-iodophenyl)hydrazine

Cat. No.: B1423791

An In-depth Technical Guide to (2-Chloro-4-
iIodophenyl)hydrazine

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2-Chloro-4-iodophenyl)hydrazine and its hydrochloride salt are halogenated aromatic
hydrazine derivatives. While specific experimental data on this compound is limited in publicly
available literature, this guide provides a comprehensive overview of its known and predicted
physicochemical properties, a detailed putative synthesis protocol, and potential applications in
drug discovery based on the activities of structurally related molecules. This document aims to
serve as a foundational resource for researchers interested in the synthesis and evaluation of
this and similar compounds for therapeutic development.

Chemical and Physical Properties

Precise experimental data for the physical and chemical properties of (2-Chloro-4-
iodophenyl)hydrazine are not readily available in peer-reviewed literature. The following
tables summarize key identifiers and predicted properties based on computational models and
data from structurally analogous compounds.

Table 1: Compound Identifiers

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1423791?utm_src=pdf-interest
https://www.benchchem.com/product/b1423791?utm_src=pdf-body
https://www.benchchem.com/product/b1423791?utm_src=pdf-body
https://www.benchchem.com/product/b1423791?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1423791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Identifier

Value

Chemical Name

(2-Chloro-4-iodophenyl)hydrazine

CAS Number 29654-08-8
Molecular Formula CeHeCIIN2
Molecular Weight 268.48 g/mol

Chemical Name (HCI Salt)

(2-Chloro-4-iodophenyl)hydrazine hydrochloride

CAS Number (HCI Salt)

1219606-21-9

Molecular Formula (HCI Salt)

CesH7CI2IN2

Molecular Weight (HCI Salt)

304.94 g/mol [1]

Table 2: Predicted Physicochemical Properties
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Predicted
Property . Notes
Value/information
) ) ) Based on similar
Appearance White to off-white solid )
phenylhydrazine compounds.
The related compound 4-
Melting Point Not available iodophenylhydrazine has a
melting point of 102-106 °C.[2]
- ) Highly uncertain; prone to
Boiling Point ~350-400 °C at 760 mmHg »
decomposition.
Sparingly soluble in water; N
. ] ] ) Based on general solubility of
Solubility soluble in organic solvents like )
phenylhydrazines.
ethanol, methanol, and DMSO.
The pKa of the hydrazinium
pKa Not available ion is expected to be in the
range of 4-6.
Stable under normal - )
- B ) - General stability of hydrazine
Stability conditions. Light-sensitive.

Decomposes upon heating.

derivatives.

Synthesis and Purification

A specific, detailed experimental protocol for the synthesis of (2-Chloro-4-

iodophenyl)hydrazine is not published. However, a standard and reliable method for the

preparation of substituted phenylhydrazines is the diazotization of the corresponding aniline

followed by reduction. The following is a putative protocol based on this general procedure,

starting from the commercially available 2-chloro-4-iodoaniline.[3]

Experimental Protocol: Synthesis of (2-Chloro-4-
iodophenyl)hydrazine

Materials:

e 2-Chloro-4-iodoaniline
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» Concentrated Hydrochloric Acid (HCI)

e Sodium Nitrite (NaNOz2)

o Stannous Chloride Dihydrate (SnClz-2H20)

e Sodium Hydroxide (NaOH)

 Diethyl Ether (or other suitable organic solvent)

e Anhydrous Magnesium Sulfate (or Sodium Sulfate)
» Deionized Water

e |ce

Procedure:

Step 1: Diazotization of 2-Chloro-4-iodoaniline

 In a three-necked round-bottom flask equipped with a mechanical stirrer and a thermometer,
suspend 2-chloro-4-iodoaniline (1 equivalent) in a mixture of concentrated hydrochloric acid
and water.

e Cool the suspension to 0-5 °C in an ice-salt bath with vigorous stirring.

o Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 equivalents) dropwise,
ensuring the temperature does not rise above 5 °C.

o Continue stirring at 0-5 °C for 30 minutes after the addition is complete to ensure the
formation of the diazonium salt.

Step 2: Reduction of the Diazonium Salt

» In a separate flask, prepare a solution of stannous chloride dihydrate (2.5-3 equivalents) in
concentrated hydrochloric acid.

e Cool the stannous chloride solution to 0-5 °C in an ice bath.
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e Slowly add the cold diazonium salt solution from Step 1 to the stannous chloride solution
with vigorous stirring, maintaining the temperature below 10 °C.

 After the addition is complete, continue to stir the reaction mixture for 1-2 hours, allowing it to
slowly warm to room temperature. A precipitate of the hydrazine hydrochloride salt should
form.

Step 3: Isolation and Purification of the Free Base

e Collect the precipitated (2-Chloro-4-iodophenyl)hydrazine hydrochloride by vacuum
filtration and wash with a small amount of cold water.

e To obtain the free base, suspend the hydrochloride salt in water and cool in an ice bath.

e Slowly add a concentrated solution of sodium hydroxide with stirring until the pH is basic (pH
> 10) to liberate the free hydrazine.

o Extract the aqueous suspension with diethyl ether or another suitable organic solvent (3 x
volumes).

o Combine the organic extracts and dry over anhydrous magnesium sulfate or sodium sulfate.

 Filter to remove the drying agent and concentrate the organic solution under reduced
pressure to yield the crude (2-Chloro-4-iodophenyl)hydrazine.

» Further purification can be achieved by recrystallization from a suitable solvent system (e.g.,
ethanol/water or hexane/ethyl acetate).
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Step 1: Diazotization

NaNO: (aq)
e Diazonium Salt Intermediate

2-Chloro-4-iodoaniline

<10°C

Step 2: Reduction

[(2-Chloro-4
‘ SnC12:2H20 in Conc. HCI |ee
T

Step 3: Isolation

Step 4: Purification

[(@-Chioroa
(Free Base)

b
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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